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Compound of Interest

Compound Name: h-Asn-pro-thr-asn-leu-his-oh

CAS No.: 154277-65-3

Cat. No.: B600030 Get Quote

Role, Mechanism, and Translational Applications of Neb-TMOF

Executive Summary
The NPTNLH hexapeptide (Asn-Pro-Thr-Asn-Leu-His), historically identified as Neb-TMOF

(Trypsin Modulating Oostatic Factor), represents a critical signaling molecule in the regulation

of insect digestion and reproduction. Originally isolated from the flesh fly Neobellieria bullata

(formerly Sarcophaga bullata), this peptide functions as a physiological "stop signal" for protein

digestion.

Unlike conventional trypsin inhibitors that block the enzyme's active site, NPTNLH operates via

a receptor-mediated signal transduction pathway that arrests the biosynthesis of trypsin-like

enzymes in the midgut. This mechanism leads to nutritional deficiency during the critical

vitellogenic phase, effectively sterilizing the female insect. This guide details the molecular

characteristics, mode of action, and validated experimental protocols for utilizing NPTNLH in

reproductive physiology research and next-generation biopesticide development.

Molecular Identity & Biochemistry
Structural Characteristics[1]

Sequence: H-Asn-Pro-Thr-Asn-Leu-His-OH (NPTNLH)

Origin: Ovarian tissue of Neobellieria bullata.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b600030?utm_src=pdf-interest
https://www.benchchem.com/product/b600030?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Homology: Functional ortholog to Aedes aegypti TMOF (YDPAP), though structurally distinct.

Stability: The presence of Proline (P) in the second position contributes to resistance against

immediate aminopeptidase degradation, allowing the peptide to traverse the gut epithelium

into the hemolymph.

Comparative Efficacy
While Aea-TMOF (YDPAP) is specific to mosquitoes, NPTNLH exhibits broad-spectrum activity.

It has been shown to inhibit trypsin biosynthesis in:

Neobellieria bullata (Flesh fly)

Aedes aegypti (Yellow fever mosquito)[1][2]

Calliphora vicina (Blow fly)

Heliothis virescens (Tobacco budworm)

Mechanism of Action: The Oostatic Pathway
The efficacy of NPTNLH relies on its ability to disrupt the metabolic cascade triggered by a

blood meal (in hematophagous insects) or protein feeding.

The Signaling Cascade
Stimulation: A protein meal causes midgut distension, triggering the release of

neurohormones that stimulate trypsin mRNA transcription.

Intervention: NPTNLH is secreted from the ovary (or introduced exogenously) and binds to a

specific G-protein coupled receptor (GPCR) on the midgut epithelial membrane.

Transduction: Binding elevates intracellular levels of secondary messengers (specifically

cAMP).

Arrest: The cascade prevents the translation of trypsin mRNA into functional enzyme. It does

not typically degrade the mRNA but blocks protein synthesis.

Physiological Outcome:
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Lack of trypsin

Protein meal remains undigested.

No free amino acids released

Fat body cannot synthesize Vitellogenin (Vg).

Oostatic Effect: Oocytes arrest development and are reabsorbed (oosorption).

Pathway Visualization
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Figure 1: The NPTNLH signaling cascade. The peptide acts as a translational repressor,

breaking the link between mRNA availability and enzyme production, ultimately starving the

reproductive process.

Experimental Protocols
Protocol A: Solid-Phase Peptide Synthesis (SPPS) of
NPTNLH
To ensure experimental validity, researchers must synthesize high-purity (>95%) peptide.

Methodology: Fmoc chemistry on Rink Amide resin.

Resin Loading: Use Rink Amide MBHA resin (0.5–0.7 mmol/g). Swell in DMF for 30 min.

Deprotection: Remove Fmoc group using 20% Piperidine in DMF (2 x 10 min).

Coupling: Activate Fmoc-amino acids (4 eq) with HBTU (3.9 eq) and DIPEA (8 eq).

Sequence Order (C to N): His(Trt)

Leu

Asn(Trt)

Thr(tBu)

Pro

Asn(Trt).

Cleavage: Treat resin with TFA/TIS/H2O (95:2.5:2.[3]5) for 3 hours.

Purification: Precipitate in cold diethyl ether. Purify via RP-HPLC (C18 column) using an

Acetonitrile/Water gradient.

Validation: Confirm mass via MALDI-TOF MS (Expected [M+H]+

696.7 Da).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.ejbiotechnology.info/index.php/ejbiotechnology/article/download/2313/2731/9189
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: In Vivo Trypsin Inhibition Bioassay
This assay validates the biological activity of NPTNLH by measuring trypsin activity in the

midgut post-injection.

Reagents:

Substrate: BApNA (N-benzoyl-DL-arginine-p-nitroanilide).

Buffer: 50 mM Tris-HCl, pH 8.0, 20 mM CaCl2.

Test Organism: Female Neobellieria bullata or Aedes aegypti (3–5 days post-emergence).

Workflow:

Step Action Critical Parameter (Why?)

1. Preparation
Starve insects for 24h, then

provide a blood/liver meal.

Ensures baseline trypsin levels

are low before stimulation.

2. Injection

Inject 1–10 µg of NPTNLH

(dissolved in saline) into the

thorax 1–3 hours post-meal.

Early injection prevents the

initial ramp-up of enzyme

synthesis.

3. Incubation
Incubate insects at 27°C for 24

hours.

Allows sufficient time for the

"control" group to synthesize

trypsin.

4. Dissection

Dissect midguts in ice-cold

saline. Homogenize

individually in 200 µL Tris

buffer.

Cold temperature prevents

enzymatic degradation during

processing.

5. Assay

Centrifuge homogenate (14k

rpm, 5 min). Mix supernatant

with BApNA solution.

BApNA is a specific substrate

for trypsin-like serine

proteases.

6. Quantification
Measure Absorbance at 405

nm (Kinetic read for 10 min).

The release of p-nitroaniline

indicates trypsin activity.
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Data Interpretation: Calculate % Inhibition relative to saline-injected controls.

A valid NPTNLH batch should yield >50% inhibition at 5 µg dosage.

Translational Applications
Biopesticide Development
NPTNLH is a prime candidate for "Green Pesticides" because it targets insect-specific

physiology without affecting mammals (who do not use TMOF signaling).

Recombinant Expression: Engineering Chlorella (algae) or Saccharomyces cerevisiae

(yeast) to express NPTNLH. Mosquito larvae filter-feed on these GMOs, ingest the peptide,

and die of starvation.

Fusion Proteins: Fusing NPTNLH with viral coat proteins to enhance stability and gut uptake.

Experimental Workflow for Larvicidal Screening
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Figure 2: Workflow for developing NPTNLH-expressing biological control agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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